Cas no 1803853-85-1 (Ethyl 4-hydroxy-5-methylpicolinate)

• Product Name: Ethyl 4-hydroxy-5-methylpicolinate
• CAS No: 1803853-85-1
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 4906573
• Update Time: 2025-10-30

Ethyl 4-hydroxy-5-methylpicolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-hydroxy-5-methylpicolinate

• Inchi： 1S/C9H11NO3/c1-3-13-9(12)7-4-8(11)6(2)5-10-7/h4-5H,3H2,1-2H3,(H,10,11)
• InChI Key： CIKRNZCGOWZVRD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(C(C)=CN1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 0.9
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 4-hydroxy-5-methylpicolinate

Recent Advances in the Study of Ethyl 4-hydroxy-5-methylpicolinate (CAS: 1803853-85-1) in Chemical Biology and Pharmaceutical Research

Ethyl 4-hydroxy-5-methylpicolinate (CAS: 1803853-85-1) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its picolinate scaffold, has shown promising potential in various therapeutic applications, including anti-inflammatory and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its derivatives for enhanced bioactivity. This research brief aims to summarize the latest findings related to this compound, providing a comprehensive overview of its current applications and future prospects.

One of the key areas of research involving Ethyl 4-hydroxy-5-methylpicolinate is its role as a building block in the synthesis of more complex pharmaceutical agents. Recent publications have highlighted its utility in the development of novel kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. The compound's unique structural features, including the hydroxy and methyl substituents, contribute to its ability to interact with specific biological targets, making it a valuable tool in drug discovery. Additionally, advancements in synthetic chemistry have enabled more efficient and scalable production of this compound, facilitating its broader application in research and development.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of Ethyl 4-hydroxy-5-methylpicolinate and its derivatives. The study demonstrated that these compounds exhibit potent inhibitory effects on key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings suggest that Ethyl 4-hydroxy-5-methylpicolinate could serve as a lead compound for the development of new anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing therapies.

Another significant development is the exploration of Ethyl 4-hydroxy-5-methylpicolinate in antimicrobial research. A 2023 study in the European Journal of Medicinal Chemistry reported that derivatives of this compound exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic processes. These results underscore the potential of Ethyl 4-hydroxy-5-methylpicolinate as a scaffold for designing new antibiotics, particularly in the face of rising antibiotic resistance.

Furthermore, recent computational studies have provided insights into the molecular interactions of Ethyl 4-hydroxy-5-methylpicolinate with various biological targets. Molecular docking and dynamics simulations have revealed that the compound's hydroxy and ester functional groups play a crucial role in forming hydrogen bonds and hydrophobic interactions with target proteins. These computational findings complement experimental data and offer a deeper understanding of the compound's structure-activity relationships, guiding the rational design of more potent derivatives.

In conclusion, Ethyl 4-hydroxy-5-methylpicolinate (CAS: 1803853-85-1) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from anti-inflammatory and antimicrobial therapies to serving as a key intermediate in drug synthesis. Ongoing research continues to uncover new facets of its bioactivity and potential therapeutic uses, making it a focal point for future investigations. As synthetic methodologies and biological evaluations advance, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals.